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Abstract

This document provides a comprehensive overview and detailed protocols for the chemical
synthesis of Anthemis glycoside B, also known as amygdalin-6"-p-coumarate. Due to the
absence of a published total synthesis of this specific natural product, a plausible synthetic
route has been devised based on established methodologies in carbohydrate and natural
product chemistry. The synthesis involves four key stages: 1) preparation of the aglycone, (R)-
mandelonitrile; 2) synthesis of a suitable protected disaccharide donor, octa-O-acetyl-3-D-
gentiobiose; 3) glycosylation of the aglycone with the disaccharide donor; and 4) regioselective
acylation of the glycoside with p-coumaric acid followed by global deprotection. Detailed
experimental procedures, data presentation in tabular format, and workflow diagrams are
provided to guide researchers in the laboratory synthesis of this complex natural product.

Introduction

Anthemis glycoside B is a cyanogenic glycoside found in plants of the Anthemis genus. Its
structure consists of the (R)-mandelonitrile aglycone linked to a gentiobiose ([3-D-
glucopyranosyl-(1 - 6)-B-D-glucopyranose) moiety, which is further esterified with a p-
coumaroyl group at the 6"-position of the terminal glucose. The synthesis of such complex
glycosides presents significant challenges, including the stereoselective formation of the
glycosidic linkage and the regioselective functionalization of the carbohydrate backbone. This
application note outlines a feasible synthetic strategy to access Anthemis glycoside B.
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Proposed Synthetic Pathway

The proposed synthetic route for Anthemis glycoside B is depicted in the workflow diagram
below. The strategy relies on the preparation of key building blocks, followed by their
convergent assembly.

 To cite this document: BenchChem. [Application Notes and Protocols for the Chemical
Synthesis of Anthemis Glycoside B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246651#methods-for-the-chemical-synthesis-of-
anthemis-glycoside-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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